3-(Thiophen-2-yl)cyclohex-2-enone

• Molecular Formula: C10H10OS
• Molecular Weight: 178.25 g/mol
• IUPAC Name: 3-thiophen-2-ylcyclohex-2-en-1-one
• InChI: InChI=1S/C10H10OS/c11-9-4-1-3-8(7-9)10-5-2-6-12-10/h2,5-7H,1,3-4H2
• InChI Key: JNUCBVZCHLXXBX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC(=O)C1)C2=CC=CS2

Description

3-(Thiophen-2-yl)cyclohex-2-enone is a useful research compound. Its molecular formula is C10H10OS and its molecular weight is 178.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Synthesized from 3-bromocyclohex-2-enone and 2-thiophene boronic acid according to the general procedure described for the Suzuki coupling. The product was purified by passing the product through a small silica gel plug eluting with methylene chloride and recrystallization from hexanes and ethyl acetate to yield a pale yellow crystalline solid (125 mg, 83%). 1H NMR (CDCl3, 300 MHz): δ 7.42 (d, J=5.4 Hz, 1H), 7.36 (d, J=3.3 Hz, 1H), 7.08 (t, J=3.9 Hz, 1H), 6.41 (s, 1H), 2.79 (t, J=6.3 Hz, 2H), 2.46 (t, J=6.3 Hz, 2H), 2.14 (quintet, J=6.3 Hz, 2H). 13C NMR (CDCl3, 75 MHz): δ 199.2, 152.3, 142.6, 128.7, 128.2, 127.2, 122.7, 37.3, 28.1, 22.5. LCMS (ESI): mass calcd for (C10H10OS) m/z 178.05; measured [M+H]+: m/z 179.04.